2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-(3-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H16N2O2S/c1-10-6-7-11(2)13(9-10)19(17,18)16-14-12(3)5-4-8-15-14/h4-9H,1-3H3,(H,15,16)
• InChI Key: ZZWIWCRLGBCQMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=C(C=CC=N2)C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide, also known as DMMPB, is a sulfonamide compound that has gained significant attention in scientific research due to its potential applications in various fields. DMMPB is a white crystalline powder that is soluble in water and organic solvents. Its chemical formula is C15H17N3O2S, and its molecular weight is 311.38 g/mol.

Mechanism of Action

The exact mechanism of action of 2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in the production of inflammatory mediators. It has also been shown to modulate the activity of certain ion channels in the brain, which may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce inflammation and pain in rats, as well as to decrease the frequency and severity of seizures in mice. It has also been shown to have a mild sedative effect, which may contribute to its anticonvulsant properties.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide has several advantages as a research tool, including its low toxicity and high solubility in both water and organic solvents. However, it also has some limitations, including its relatively high cost and the limited availability of commercial sources.

Future Directions

There are several potential future directions for research on 2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide. One area of interest is the development of new drugs based on its chemical structure, which may have improved efficacy and fewer side effects than existing treatments. Another area of interest is the study of its effects on other physiological systems, such as the immune system and the cardiovascular system. Additionally, further research is needed to fully elucidate the mechanism of action of 2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide and to identify its potential therapeutic targets.

Synthesis Methods

2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylamine with 3-methyl-2-pyridinecarboxylic acid, followed by the reaction with benzenesulfonyl chloride. The resulting product is then purified through recrystallization to obtain 2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide in its pure form.

Scientific Research Applications

2,5-dimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.